Cas no 170025-79-3 (1,3-Propanediol, 2,2-ditetradecyl-)
170025-79-3 structure
Product Name:1,3-Propanediol, 2,2-ditetradecyl-
CAS No:170025-79-3
MF:C31H64O2
MW:468.838670730591
CID:1356720
PubChem ID:22121579
Update Time:2025-04-20
1,3-Propanediol, 2,2-ditetradecyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, 2,2-ditetradecyl-
- 2,2-di(tetradecyl)propane-1,3-diol
- 170025-79-3
- 2,2-DITETRADECYLPROPANE-1,3-DIOL
- 2,2-ditetradecyl-1,3-propanediol
- SCHEMBL8205797
- JHBDKLTWMBXICR-UHFFFAOYSA-N
- DTXSID70622612
-
- Inchi: 1S/C31H64O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-31(29-32,30-33)28-26-24-22-20-18-16-14-12-10-8-6-4-2/h32-33H,3-30H2,1-2H3
- InChI Key: JHBDKLTWMBXICR-UHFFFAOYSA-N
- SMILES: OCC(CO)(CCCCCCCCCCCCCC)CCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 468.49092
- Monoisotopic Mass: 468.49063128g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 33
- Rotatable Bond Count: 28
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 13.8
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
1,3-Propanediol, 2,2-ditetradecyl- Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
170025-79-3 (1,3-Propanediol, 2,2-ditetradecyl-) Related Products
- 2612-26-2(2-N-Butylpropane-1,3-diol)
- 25462-23-1(2-N-Pentylpropane-1,3-diol)
- 106868-09-1(2,2-Di-N-octyl-1,3-propanediol)
- 4415-73-0([1-(hydroxymethyl)cyclobutyl]methanol)
- 2612-28-4(2-Propylpropane-1,3-diol)
- 10547-96-3(2,2-Dihydroxy-2,2-diisobutylpropane)
- 77-99-6(Ethyl-2-(hydroxymethyl)-1,3-propanediol)
- 115-76-4(2,2-diethylpropane-1,3-diol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent